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Compound of Interest

Compound Name: 4-Chloro-2-methylbenzyl alcohol

Cat. No.: B143219 Get Quote

An In-Depth Technical Guide on 4-Chloro-2-
methylbenzyl alcohol
This whitepaper serves as a comprehensive technical resource for researchers, scientists, and

professionals engaged in drug development. It provides a detailed exploration of 4-Chloro-2-
methylbenzyl alcohol, covering its fundamental chemical identity, synthesis, and critical

applications in the pharmaceutical landscape.

Core Molecular Identity
At its core, 4-Chloro-2-methylbenzyl alcohol is a substituted aromatic alcohol. The structural

foundation is a benzene ring, which is functionalized with three substituents: a chlorine atom at

the fourth carbon position (para), a methyl group at the second carbon position (ortho), and a

hydroxymethyl group (-CH₂OH) at the first carbon position.

Chemical Structure and IUPAC Nomenclature
The precise arrangement of these functional groups is critical to the molecule's reactivity and

its utility as a synthetic building block.

Chemical Structure Diagram:

Caption: Molecular structure of 4-Chloro-2-methylbenzyl alcohol.
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IUPAC Name: The systematic and unambiguous name for this compound under the

International Union of Pure and Applied Chemistry (IUPAC) guidelines is (4-chloro-2-

methylphenyl)methanol.[1][2] This nomenclature correctly identifies the parent alcohol

(methanol) and the complex substituent attached to it.

Physicochemical Data and Properties
A thorough understanding of the physicochemical properties is paramount for experimental

design, ensuring both safety and optimal reaction conditions.

Property Value Reference(s)

Molecular Formula C₈H₉ClO [3][4][5][6]

Molecular Weight 156.61 g/mol [3][4][5][6]

Appearance
White to off-white crystalline

powder or solid
[5]

Melting Point 60-64 °C [4]

Boiling Point 234 °C (lit.) [7]

Solubility
Soluble in methanol; soluble in

water (2.5 mg/ml at 20°C)
[7]

CAS Number 129716-11-6 [3][4][5][6]

Synthesis Protocol and Mechanistic Rationale
The synthesis of 4-Chloro-2-methylbenzyl alcohol is most commonly achieved via the

reduction of the corresponding aldehyde, 4-chloro-2-methylbenzaldehyde. This transformation

is a cornerstone of organic synthesis, valued for its efficiency and high yield.

Recommended Synthetic Workflow
The preferred laboratory method involves the use of sodium borohydride (NaBH₄) in an

alcoholic solvent, a choice predicated on its selectivity and operational simplicity.
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Caption: Experimental workflow for the synthesis of 4-Chloro-2-methylbenzyl alcohol.

Step-by-Step Experimental Protocol
Materials:

4-Chloro-2-methylbenzaldehyde

Sodium borohydride (NaBH₄)

Methanol (reagent grade)

Dichloromethane (DCM)

Saturated aqueous sodium bicarbonate (NaHCO₃)

Brine (saturated aqueous NaCl)

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Reaction Setup: Dissolve 4-chloro-2-methylbenzaldehyde (1.0 eq) in methanol in a round-

bottom flask equipped with a magnetic stirrer.

Reduction Step: Cool the flask in an ice-water bath to 0 °C. Add sodium borohydride (1.1 eq)

in small portions over 15-20 minutes. The portion-wise addition is a critical control measure

to manage the exothermic reaction and prevent runaway temperature.

Reaction Progression: Remove the ice bath and allow the mixture to stir at ambient

temperature for 2-3 hours. The reaction's completion should be verified using Thin Layer

Chromatography (TLC).
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Work-up: Carefully add deionized water to quench any unreacted NaBH₄.

Solvent Removal & Extraction: Remove methanol under reduced pressure. Extract the

resulting aqueous layer with dichloromethane (3x volumes).

Washing: Combine the organic extracts and wash sequentially with saturated NaHCO₃

solution and brine. This step removes acidic impurities and residual water.

Drying and Isolation: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the

filtrate in vacuo to yield the crude product.

Purification: The final product, 4-Chloro-2-methylbenzyl alcohol, can be purified to high

homogeneity by recrystallization from a hexanes/ethyl acetate solvent system.

Applications in Drug Discovery and Development
4-Chloro-2-methylbenzyl alcohol is not an end product in itself but a crucial intermediate in

the synthesis of complex molecules with pharmacological activity. Its utility stems from the

specific stereoelectronic properties conferred by its substitution pattern.

The primary application lies in its role as a structural motif in the synthesis of various

pharmaceutical compounds and active pharmaceutical ingredients (APIs).[8] The presence of

the chloro and methyl groups on the phenyl ring allows for fine-tuning of a molecule's

lipophilicity and steric profile, which are critical parameters for optimizing drug-receptor

interactions and pharmacokinetic properties. While specific drug synthesis pathways are often

proprietary, the use of similar substituted benzyl alcohols is well-documented in the synthesis of

anesthetics, antivirals, and kinase inhibitors.[9][10]

Safety, Handling, and Storage
Adherence to safety protocols is non-negotiable when handling any chemical reagent.

Handling: Always handle 4-Chloro-2-methylbenzyl alcohol in a well-ventilated fume hood.

Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat. Avoid inhalation of dust and direct contact with skin and eyes.

[11]
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Storage: Store the compound in a tightly sealed container in a cool, dry place away from

incompatible materials such as strong oxidizing agents, acid chlorides, and acid anhydrides.

[7]

Stability: The product is chemically stable under standard ambient conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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